6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime

• IUPAC Name: (E)-N-[(2-chloro-6-fluorophenyl)methoxy]-6,7-dihydro-5H-2,1,3-benzoxadiazol-4-imine
• InChI: InChI=1S/C13H11ClFN3O2/c14-9-3-1-4-10(15)8(9)7-19-16-11-5-2-6-12-13(11)18-20-17-12/h1,3-4H,2,5-7H2/b16-11+
• InChI Key: QXONGXTUJSXYKK-LFIBNONCSA-N
• Canonical SMILES: C1CC2=NON=C2C(=NOCC3=C(C=CC=C3Cl)F)C1
• Isomeric SMILES: C1CC2=NON=C2/C(=N/OCC3=C(C=CC=C3Cl)F)/C1
• Molecular Formula: C13H11ClFN3O2
• Molecular Weight: 295.69 g/mol

Description

6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime, also known as CLIX, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research areas.

Mechanism of Action

The exact mechanism of action of 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime is not fully understood, but it is believed to interact with proteins and other biomolecules in biological systems. This compound has been found to bind to proteins such as bovine serum albumin and has been shown to inhibit the activity of enzymes such as acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its potential as a fluorescent probe, this compound has been found to have antioxidant properties and has been shown to inhibit the growth of cancer cells in vitro. This compound has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime in lab experiments is its high photostability and fluorescence intensity, which make it a promising candidate for use in imaging applications. However, one limitation of using this compound is its relatively low water solubility, which can make it difficult to work with in aqueous systems.

Future Directions

There are a number of future directions for research on 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime. One area of research that has been suggested is the development of this compound-based fluorescent probes for use in vivo. Another area of research is the development of this compound derivatives with improved water solubility and other properties that would make them more suitable for use in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a range of research areas.

Synthesis Methods

The synthesis of 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime involves a multi-step process that begins with the reaction of 2-chloro-6-fluorobenzylamine with 2-hydroxybenzaldehyde to form a Schiff base. This Schiff base is then reacted with hydroxylamine hydrochloride to form the oxime derivative. The final step involves the cyclization of the oxime derivative to form the benzoxadiazolone ring.

Scientific Research Applications

6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2-chloro-6-fluorobenzyl)oxime has been found to have a variety of potential applications in scientific research. One area of research where this compound has been studied is in the development of fluorescent probes for imaging biological systems. This compound has been found to have high photostability and fluorescence intensity, making it a promising candidate for use in imaging applications.